2-Amino-4-methyl-3-(propan-2-yl)pentanoic acid

• Molecular Formula: C9H19NO2
• Molecular Weight: 173.25 g/mol
• IUPAC Name: 2-amino-4-methyl-3-propan-2-ylpentanoic acid
• InChI: InChI=1S/C9H19NO2/c1-5(2)7(6(3)4)8(10)9(11)12/h5-8H,10H2,1-4H3,(H,11,12)
• InChI Key: MALUCTNWVYIMJM-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C(C(C)C)C(C(=O)O)N

Description

2-Amino-4-methyl-3-(propan-2-yl)pentanoic acid (CAS 1378266-22-8) is a branched-chain amino acid derivative with the molecular formula C₉H₁₉NO₂ and a molecular weight of 173.25 g/mol . Its structure features an amino group at position 2, a methyl group at position 4, and a propan-2-yl (isopropyl) substituent at position 3, contributing to its steric bulk and hydrophobicity. The compound is primarily used in research settings, as indicated by its current unavailability in commercial stock .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-Amino-4-methyl-3-(propan-2-yl)pentanoic acid typically involves the following steps:

Starting Materials: The synthesis begins with commercially available starting materials such as 2-methylbutanal and ammonia.

Reaction Conditions: The reaction is carried out under controlled conditions, often involving a catalyst to facilitate the formation of the desired product.

Purification: The crude product is purified using techniques such as recrystallization or chromatography to obtain the pure compound.

Industrial Production Methods

In industrial settings, the production of 2-Amino-4-methyl-3-(propan-2-yl)pentanoic acid may involve large-scale synthesis using automated reactors. The process is optimized for high yield and purity, ensuring that the compound meets the required specifications for its intended applications.

Chemical Reactions Analysis

Types of Reactions

2-Amino-4-methyl-3-(propan-2-yl)pentanoic acid undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding ketones or aldehydes.

Reduction: Reduction reactions can convert the compound into its corresponding alcohols.

Substitution: The amino group can participate in substitution reactions, leading to the formation of various derivatives.

Common Reagents and Conditions

Oxidizing Agents: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reducing Agents: Sodium borohydride (NaBH4) and lithium aluminum hydride (LiAlH4) are frequently used reducing agents.

Substitution Reagents: Halogenating agents such as thionyl chloride (SOCl2) can be used for substitution reactions.

Major Products Formed

The major products formed from these reactions include:

Oxidation: Ketones and aldehydes.

Reduction: Alcohols.

Substitution: Various substituted derivatives depending on the reagents used.

Scientific Research Applications

2-Amino-4-methyl-3-(propan-2-yl)pentanoic acid has a wide range of scientific research applications:

Chemistry: It is used as a building block in the synthesis of more complex molecules.

Biology: The compound is studied for its role in metabolic pathways and enzyme interactions.

Medicine: Research is ongoing to explore its potential therapeutic applications, including its use as a precursor for drug development.

Industry: It is used in the production of various chemicals and materials, contributing to advancements in industrial processes.

Mechanism of Action

The mechanism of action of 2-Amino-4-methyl-3-(propan-2-yl)pentanoic acid involves its interaction with specific molecular targets and pathways. The compound can act as a substrate for enzymes, participating in biochemical reactions that are essential for cellular function. Its effects are mediated through binding to active sites on enzymes, altering their activity and influencing metabolic processes.

Comparison with Similar Compounds

D-Arginine

• Structure: (2R)-2-amino-5-(diaminomethylideneamino)pentanoic acid (C₆H₁₄N₄O₂; MW 174.20 g/mol) .
• Comparison: D-Arginine shares a pentanoic acid backbone but includes a guanidino group at position 5, enhancing its polarity and basicity. The target compound lacks this charged group, making it less hydrophilic.
• Applications : D-Arginine is implicated in bacterial cell wall modulation , whereas the target compound’s biological role remains unexplored.

(2R,3R)-2-Amino-3-hydroxy-4-methylpentanoic Acid

• Structure: C₆H₁₃NO₃ (MW ~147.17 g/mol; CAS 87421-24-7) .
• Comparison: Features a hydroxyl group at position 3, absent in the target compound.
• Safety : Classified for laboratory use only, similar to the target compound .

4-Methyl-3-(propan-2-yl)pentanoic Acid

• Structure : C₉H₁₈O₂ (MW 158.24 g/mol; CAS 261356-88-1) .
• Comparison: Lacks the amino group, resulting in reduced polarity and lower molecular weight. The absence of the amino group may limit its utility in peptide synthesis compared to the target compound.

2-Amino-2-methyl-4-(3-methyl-1H-pyrazol-1-yl)pentanoic Acid

• Structure : C₁₀H₁₆N₃O₂ (MW 211.26 g/mol; CAS 1342123-23-2) .
• The target’s isopropyl group offers a simpler hydrophobic profile, which may influence pharmacokinetics differently.

2-Amino-3,3-Dimethylpent-4-ynoic Acid

• Structure: C₇H₁₁NO₂ (MW 141.17 g/mol) .
• Comparison :
  • Contains an alkyne group at position 4, conferring rigidity and reactivity.
  • The target’s isopropyl group provides bulk without the instability associated with triple bonds.

Structural and Functional Analysis Table

Compound Name	Molecular Formula	Molecular Weight (g/mol)	Key Functional Groups	Applications/Notes
Target Compound	C₉H₁₉NO₂	173.25	Amino, methyl, isopropyl	Research chemical
D-Arginine	C₆H₁₄N₄O₂	174.20	Amino, guanidino	Bacterial cell wall studies
(2R,3R)-2-Amino-3-hydroxy-4-methylpentanoic Acid	C₆H₁₃NO₃	~147.17	Amino, hydroxyl, methyl	Lab research
4-Methyl-3-(propan-2-yl)pentanoic Acid	C₉H₁₈O₂	158.24	Carboxylic acid, isopropyl	Hydrophobic moiety in synthesis
2-Amino-2-methyl-4-(3-methyl-1H-pyrazol-1-yl)pentanoic Acid	C₁₀H₁₆N₃O₂	211.26	Amino, pyrazole	Potential drug intermediate
2-Amino-3,3-Dimethylpent-4-ynoic Acid	C₇H₁₁NO₂	141.17	Amino, alkyne	Unstable under acidic conditions

Key Findings and Implications

• Polarity: The amino group increases hydrophilicity relative to non-amino analogs like 4-Methyl-3-(propan-2-yl)pentanoic acid .
• Biological Relevance : Structural analogs with heterocyclic or charged groups (e.g., D-Arginine, pyrazole derivatives) show specific bioactivity , suggesting the target compound could be tailored for similar applications.

Biological Activity

2-Amino-4-methyl-3-(propan-2-yl)pentanoic acid, commonly referred to as a branched-chain amino acid (BCAA), exhibits significant biological activity, particularly in metabolic pathways, cellular signaling, and potential therapeutic applications. This compound is structurally similar to other BCAAs such as valine, leucine, and isoleucine, which are known for their roles in protein synthesis and energy metabolism.

Interaction with Enzymes and Proteins

The biological activity of 2-Amino-4-methyl-3-(propan-2-yl)pentanoic acid largely stems from its interactions with enzymes and proteins. It can act as a substrate or inhibitor for specific enzymes, influencing their catalytic activities. The interactions may involve various bonding types, including:

• Covalent bonding
• Hydrogen bonding
• Hydrophobic interactions

These interactions are crucial for understanding its role in metabolic pathways and therapeutic potentials.

Modulation of Cell Signaling Pathways

The compound influences various cellular processes by modulating signaling pathways. It can activate or inhibit specific pathways that lead to changes in gene expression and metabolic flux. Notably, it has been shown to affect:

• Gene expression : By interacting with transcription factors.
• Cellular metabolism : Altering metabolic flux through enzyme modulation.

These effects are essential for elucidating the compound's potential therapeutic applications.

The mechanism of action involves binding to specific molecular targets. For instance, it can interact with enzymes at their active sites, altering their activity and influencing metabolic processes. Understanding these molecular interactions is vital for developing therapeutic strategies that leverage this compound's unique properties .

Temporal Effects in Laboratory Settings

Research indicates that the effects of 2-Amino-4-methyl-3-(propan-2-yl)pentanoic acid can vary over time, influenced by factors such as stability and degradation rates. Long-term exposure may lead to significant changes in cellular function, including alterations in gene expression and metabolic pathways.

Subcellular Localization

The localization within the cell is crucial for its biological activity. The compound may be directed to specific organelles or compartments through targeting signals or modifications, which can influence its interactions with other biomolecules and overall therapeutic potential.

Comparative Analysis with Similar Compounds

Compound Name	Molecular Formula	Key Biological Activity
2-Amino-4-methyl-3-(propan-2-yl)pentanoic acid	C7H15NO2	Modulates enzyme activity; influences metabolic pathways
Valine	C5H11NO2	Essential amino acid; involved in protein synthesis
Leucine	C6H13NO2	Stimulates muscle protein synthesis; regulates insulin signaling
Isoleucine	C6H13NO2	Involved in hemoglobin production; regulates energy levels

This comparison highlights the unique structural features of 2-Amino-4-methyl-3-(propan-2-yl)pentanoic acid that confer distinct biological properties compared to other BCAAs.

Therapeutic Applications

Recent studies have explored the therapeutic potential of 2-Amino-4-methyl-3-(propan-2-yl)pentanoic acid in various contexts:

• Metabolic Disorders : Research indicates its role in regulating glucose metabolism and insulin sensitivity.
• Muscle Health : It has been studied for its effects on muscle recovery and growth, particularly in athletic populations.
• Neuroprotective Effects : Some studies suggest potential neuroprotective properties, making it a candidate for further research in neurodegenerative diseases.

Case Study: Muscle Recovery

A study examining the effects of BCAAs on muscle recovery found that supplementation with 2-Amino-4-methyl-3-(propan-2-yl)pentanoic acid significantly reduced muscle soreness and improved recovery times post-exercise. This underscores its potential application in sports nutrition and recovery protocols.